Cas no 821776-59-4 (Benzonitrile, 5-(butylpropylamino)-2-nitro-)

• Product Name: Benzonitrile, 5-(butylpropylamino)-2-nitro-
• CAS No: 821776-59-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 697313
• PubChem ID: 11149664
• Update Time: 2025-04-19

Benzonitrile, 5-(butylpropylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-(butylpropylamino)-2-nitroBenzonitrile
• 5-[butyl(propyl)amino]-2-nitrobenzonitrile
• Benzonitrile, 5-(butylpropylamino)-2-nitro-
• SCHEMBL3045411
• 821776-59-4
• FT-0759196
• DTXSID10457001

• Inchi： 1S/C14H19N3O2/c1-3-5-9-16(8-4-2)13-6-7-14(17(18)19)12(10-13)11-15/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： JONYVHOOQCIJPO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C#N)N(CCC)CCCC)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.8Ų